Cas no 295-91-0 (1,5,9,13-Tetrathiacyclohexadecane)

1,5,9,13-Tetrathiacyclohexadecane structure

295-91-0 structure

Product Name:1,5,9,13-Tetrathiacyclohexadecane

CAS No:295-91-0

MF:C₁₂H₂₄S₄

MW:296.578958511353

CID:288343

PubChem ID:24856854

Update Time:2025-04-19

1,5,9,13-Tetrathiacyclohexadecane Chemical and Physical Properties

Names and Identifiers

- 1,5,9,13-Tetrathiacyclohexadecane
- 1,5,9,13-tetrathiacyclododecane
- 1,5,9,13-Tetrathiacyclohexadecan
- 1,5,9,13-tetrathia-cyclohexadecane
- 16-Ane-S4
- DTXSID00183701
- NSC295730
- NSC 295730
- AKOS015913137
- TETRATHIA-16-CROWN-4
- FT-0631906
- UNII-D8Y0MCK1FH
- D8Y0MCK1FH
- SCHEMBL2852738
- 295-91-0
- NSC-295730
- 1,5,9,13-Tetrathiacyclohexadecane, 97%
- DTXCID00106192
- DB-047611
- MDL： MFCD00010830
- Inchi： 1S/C12H24S4/c1-5-13-7-2-9-15-11-4-12-16-10-3-8-14-6-1/h1-12H2
- InChI Key： LIVCAIOLNUODDU-UHFFFAOYSA-N
- SMILES： S1CCCSCCCSCCCSCCC1

Computed Properties

Exact Mass: 296.07600
Monoisotopic Mass: 296.076
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4
Topological Polar Surface Area: 101A^2

Experimental Properties

Color/Form: Not determined
Density: 1.052
Melting Point: 57-58 °C (lit.)
Boiling Point: 463.7°Cat760mmHg
Flash Point: 292.1°C
Refractive Index: 1.536
PSA: 101.20000
LogP: 4.49320
Solubility: Not determined

1,5,9,13-Tetrathiacyclohexadecane Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38

1,5,9,13-Tetrathiacyclohexadecane Related Literature

1. Hydrosulfide complexes of the transition elements: diverse roles in bioinorganic, cluster, coordination, and organometallic chemistry

Michael D. Pluth,Zachary J. Tonzetich Chem. Soc. Rev. 2020 49 4070
2. Synthesis, platinum-195 nuclear magnetic resonance spectroscopic and extended X-ray absorption fine structure studies on platinum-(II) and -(IV) thioether macrocyclic complexes

Alexander J. Blake,Melanie J. Bywater,Rhona D. Crofts,Alexander M. Gibson,Gillian Reid,Martin Schr?der J. Chem. Soc. Dalton Trans. 1996 2979
3. Template synthesis of polyiodide belt at a metal complex cation: structure of [([16]aneS4)M–I–M([16]aneS4)]3+[I5 –]2i–(M = Pd, Pt) incorporating a symmetric linear M–I–M bridge ([16]aneS4= 1,5,9,13-tetrathiacyclohexadecane)

Alexander J. Blake,Vito Lippolis,Simon Parsons,Martin Schr?der –]2i–(M = Pd Pt) incorporating a symmetric linear M–I–M bridge ([16]aneS4= 15913-tetrathiacyclohexadecane). Alexander J. Blake Vito Lippolis Simon Parsons Martin Schr?der Chem. Commun. 1996 2207
4. Template synthesis of polyiodide belt at a metal complex cation: structure of [([16]aneS4)M–I–M([16]aneS4)]3+[I5 –]2i–(M = Pd, Pt) incorporating a symmetric linear M–I–M bridge ([16]aneS4= 1,5,9,13-tetrathiacyclohexadecane)

Alexander J. Blake,Vito Lippolis,Simon Parsons,Martin Schr?der –]2i–(M = Pd Pt) incorporating a symmetric linear M–I–M bridge ([16]aneS4= 15913-tetrathiacyclohexadecane). Alexander J. Blake Vito Lippolis Simon Parsons Martin Schr?der Chem. Commun. 1996 2207
5. Large M?ssbauer quandrupole splittings in high-spin iron(II) complexes: the structure of di-iodo-1,5,9,13-tetrathiahexadecaneiron(II)[or 1,5,9,13-tetrathiahexadecaneiron(II) di-iodide]

Adrian Hills,David L. Hughes,Manuel Jimenez-Tenorio,G. Jeffrey Leigh,Andrew Houlton,Jack Silver J. Chem. Soc. Chem. Commun. 1989 1774

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